
An In-depth Technical Guide to N-
Allylacetamide: Synthesis, Properties, and

Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
N-Allyl-2-(methylamino)acetamide

hydrochloride

CAS No.: 1220034-32-1

Cat. No.: B1424044

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Allylacetamide, systematically known as N-prop-2-enylacetamide, is a versatile organic

compound featuring both an amide and a terminal alkene functional group.[1][2] This unique

bifunctionality makes it a valuable intermediate in a variety of chemical transformations and a

building block for more complex molecules.[1] While the initially requested compound, 2-

(methylamino)-N-allylacetamide hydrochloride, is not readily found in the scientific literature,

this guide will focus on the closely related and well-characterized N-allylacetamide. Its dual

reactivity allows for both modifications at the amide nitrogen and a wide range of addition

reactions at the allyl group's double bond. This guide provides a comprehensive overview of its

synthesis, chemical properties, key applications, and analytical characterization for

professionals in research and development.
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Chemical Properties and Identifiers
N-Allylacetamide is a solid at room temperature with a defined set of physical and chemical

properties.[3] Its identity is standardized across several chemical databases.

Property Value Source

CAS Number 692-33-1 [2][3]

Molecular Formula C5H9NO [1][2][3][4]

Molecular Weight 99.13 g/mol [1][2][3][4]

IUPAC Name N-prop-2-enylacetamide [1][2]

Synonyms
Acetamide, N-allyl-; n-

acetylallylamine
[2][3][5]

Appearance
Colorless liquid or white

crystalline solid
[1][6]

Melting Point 64-65 °C [1][3]

Boiling Point 227.3°C at 760 mmHg [3]

Density ~0.884 g/cm³ [3]

SMILES CC(=O)NCC=C [1][2][4]

InChI Key
DVQCXAUFUOFSDW-

UHFFFAOYSA-N
[1][2][4]

Synthesis of N-Allylacetamide
The synthesis of N-allylacetamide is most commonly achieved through the nucleophilic

acylation of allylamine. This can be accomplished using either acetic anhydride or acetyl

chloride as the acylating agent.[1]

Protocol 1: Synthesis via Acylation with Acetic
Anhydride
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This is a widely used method due to its high yield and straightforward procedure.[1] The

reaction proceeds through the nucleophilic attack of the allylamine on one of the carbonyl

carbons of acetic anhydride, followed by the elimination of an acetate ion.[1]

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve allylamine

(1 equivalent) in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran.

Addition of Acylating Agent: Slowly add acetic anhydride (1.1 equivalents) to the stirred

solution at room temperature.

Reaction: Continue stirring the mixture at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 20

hours.[1]

Work-up: Upon completion, the solvent is removed under reduced pressure. The residue is

then purified, for example, by distillation or recrystallization, to yield N-allylacetamide.[1]

Yield: This method can achieve yields in the range of 85-95%.[1]

Allylamine

Reaction Mixture
(DCM or THF)

Acetic Anhydride

Purification
(Distillation/Recrystallization)

Stir at RT, 20h N-AllylacetamideYield: 85-95%

Click to download full resolution via product page

Synthesis of N-Allylacetamide via Acetic Anhydride.

Protocol 2: Synthesis via Acylation with Acetyl Chloride
An alternative method involves the use of acetyl chloride. This reaction is generally faster but

requires the presence of a base to neutralize the hydrochloric acid byproduct.[1]

Step-by-Step Methodology:
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Reaction Setup: Dissolve allylamine (1 equivalent) and a non-nucleophilic base, such as

triethylamine (1.2 equivalents), in an aprotic solvent like dichloromethane in a round-bottom

flask under an inert atmosphere.

Addition of Acylating Agent: Cool the mixture in an ice bath and slowly add acetyl chloride

(1.1 equivalents) dropwise.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours.[1] Monitor

the reaction by TLC.

Work-up: After the reaction is complete, wash the mixture with water and brine. Dry the

organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure

to obtain the crude product.

Purification: Purify the crude product by column chromatography or distillation to yield pure

N-allylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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